5-Benzyl-5-azaspiro[2.4]heptan-4-one

• IUPAC Name: 5-benzyl-5-azaspiro[2.4]heptan-4-one
• InChI: InChI=1S/C13H15NO/c15-12-13(6-7-13)8-9-14(12)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key: ITHTZJNFRNHLRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CCN(C2=O)CC3=CC=CC=C3
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol

Description

5-Benzyl-5-azaspiro[2.4]heptan-4-one (5-Bz-5-Az-4-one) is a heterocyclic compound that can be used in a variety of applications in the fields of chemistry, biochemistry, and pharmacology. It is a five-membered ring structure composed of a benzyl group, an azaspiro ring, and a heptan-4-one moiety. The compound is a potential candidate for novel drug development, due to its unique structure and properties.

Scientific Research Applications

5-Bz-5-Az-4-one is a useful compound for scientific research in the fields of chemistry, biochemistry, and pharmacology. It has been used in the study of the binding of peptides to cell membranes, as well as in the development of novel drugs and therapeutics. In addition, the compound has been used in the synthesis of other heterocyclic compounds, such as 2-azaspiro[4.5]decan-4-ones.

Mechanism of Action

The mechanism of action of 5-Bz-5-Az-4-one is not yet fully understood. However, it is believed that the compound binds to cell membranes and alters their permeability, allowing certain molecules to enter or exit the cell. This mechanism of action is similar to that of other peptides and heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Bz-5-Az-4-one are still being studied. However, some studies have shown that the compound has the potential to modulate the activity of certain enzymes, such as proteases and kinases. In addition, the compound has been shown to have anti-inflammatory and anti-tumor properties in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Bz-5-Az-4-one in laboratory experiments include its availability, low cost, and ease of synthesis. In addition, the compound is relatively stable in aqueous solution, making it suitable for use in a variety of applications. However, the compound is not very soluble in organic solvents, making it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for 5-Bz-5-Az-4-one research. These include further investigation of its biochemical and physiological effects, as well as its potential use in the development of novel drugs and therapeutics. In addition, the compound could be used in the study of peptide binding to cell membranes, and its mechanism of action could be further elucidated. Finally, the compound could be used in the synthesis of other heterocyclic compounds, such as imidazoles and pyrroles.

Synthesis Methods

The synthesis of 5-Bz-5-Az-4-one involves the reaction of 4-ethyl-2-methyl-2-pentanone and benzaldehyde, followed by cyclization and oxidation of the reaction mixture. The reaction is carried out in a basic medium, such as aqueous sodium hydroxide, and the resulting product is purified by column chromatography. The reaction is shown in the following equation:
4-Ethyl-2-methyl-2-pentanone + Benzaldehyde → 5-Bz-5-Az-4-one